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Compound of Interest

Compound Name:
[4-(2-

Methylpropoxy)phenyl]methanol

CAS No.: 500547-59-1

Cat. No.: B2451438

Get Quote

Executive Summary
Do not dispose of [4-(2-Methylpropoxy)phenyl]methanol down the drain. This compound is

an organic benzyl alcohol derivative with an ether linkage.[1] It requires segregation into Non-

Halogenated Organic Waste streams.[1][2] While not classified as an acute P-listed toxin, it

poses environmental toxicity and combustibility risks.[1]

Immediate Action Required:

Segregate: Keep separate from oxidizers and halogenated solvents.[1][2][3]

Containerize: Use high-density polyethylene (HDPE) or glass containers.

Label: "Hazardous Waste - Non-Halogenated Organic."[1][3]
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To dispose of a chemical safely, you must understand its reactivity profile. This compound

features two critical functional groups that dictate its handling: a primary benzylic alcohol and

an isobutyl ether.[1]

Property Specification Operational Implication

Physical State
Solid (low melting point) or

Viscous Liquid

Determines if waste goes to

"Solid Debris" or "Liquid

Solvents."[1]

Flash Point >110°C (Estimated)

Combustible.[1] Classified as

Class IIIB Combustible Liquid if

molten.[1]

Reactivity
Ether Linkage / Primary

Alcohol

Oxidation Risk: Incompatible

with strong oxidizers (e.g.,

Nitric Acid, Chromic Acid).[1]

Toxicity
Irritant (Skin/Eye), Acute Oral

Tox

Requires nitrile gloves

(0.11mm min) and eye

protection.[1]

The "Why" Behind the Protocol (Causality)
Ether Stability: While isobutyl ethers are generally stable, the ether linkage theoretically

allows for peroxide formation upon prolonged exposure to air and light. Protocol: Verify

container age before handling.[1]

Benzylic Alcohol: This group is easily oxidized to the corresponding aldehyde or carboxylic

acid.[1] Protocol: Never commingle with oxidizing waste streams (e.g., Chromic acid

cleaning solutions) to prevent exothermic runaway reactions.[1]

Pre-Disposal Validation (The Self-Validating System)
Before moving the chemical to waste, perform this 3-step validation to ensure the waste stream

is safe.

Peroxide Check (If >12 months old):
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Although benzyl ethers are resistant, if the container is old or has visible crystal formation

around the cap, test with a starch-iodide strip.

Result: If blue, treat as high-hazard peroxide waste (contact EHS immediately).[1] If

colorless, proceed.

Phase Verification:

Is the material solid or liquid?

Logic: Pouring solids into a liquid waste carboy creates sludge that clogs disposal pumps.

[1] Solids must go to wide-mouth jars.

Solvent Compatibility:

Ensure the receiving waste carboy does not contain concentrated acids.[2][4]

Step-by-Step Disposal Protocols
Workflow Visualization: Disposal Decision Matrix
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Waste Generation

Determine Physical State

Solid / Powder

Pure Solid

Liquid / Solution

Reaction Mix

Empty Container

Residue Only

Place in Wide-Mouth
Jar (HDPE/Glass)

Dissolve in compatible
solvent (e.g., Ethanol)

OR Pour directly

Triple Rinse
(Collect Rinsate)

Tag: Non-Halogenated
Organic Waste

Rinsate

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the correct disposal pathway based on physical state.[1]

Scenario A: Pure Chemical (Solid or Liquid)[1]
Select Container: Use a chemically compatible container (Amber glass or HDPE).[1]

Transfer:

If Solid: Transfer using a disposable spatula into a wide-mouth waste jar.[1]

If Liquid: Pour directly into the "Non-Halogenated" carboy using a funnel.[1]

Labeling: Affix a hazardous waste tag immediately.[1][5]
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Constituents: Write "[4-(2-Methylpropoxy)phenyl]methanol".[1][6]

Hazard Checkbox: Select "Irritant" and "Toxic".[1]

Scenario B: Reaction Mixtures (In Solution)
Segregation: Ensure the solvent system is Non-Halogenated (e.g., Methanol, Ethyl Acetate,

DMSO).[3]

Critical: If the reaction used Dichloromethane (DCM) or Chloroform, the entire mixture

must be classified as Halogenated Waste.

Neutralization: If the reaction involved acids or bases, neutralize to pH 6–8 before adding to

the organic solvent waste drum to prevent drum corrosion or gas generation.

Transfer: Pour into the appropriate carboy (Halogenated or Non-Halogenated).

Scenario C: Empty Containers (RCRA Compliance)
To classify the original bottle as "RCRA Empty" (40 CFR 261.7):

Triple Rinse: Rinse the bottle three times with a solvent capable of dissolving the residue

(e.g., Ethanol or Acetone).

Collect Rinsate: Pour all three rinses into the Non-Halogenated Organic Waste container. Do

not pour rinsate down the sink.[1]

Deface Label: Cross out the chemical name and write "EMPTY."[1]

Discard: The bottle can now be recycled or thrown in standard trash (check local institutional

policy).

Waste Stream Classification (Regulatory Data)
Use the following data to complete your institution's Hazardous Waste Tag.
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Regulatory Field Value / Classification

EPA Waste Code

None (Specific).[1] Use D001 (Ignitable) if in

flammable solvent.[1] Otherwise, classify as

Non-Regulated Chemical Waste (unless state-

specific codes apply).[1]

Waste Stream Non-Halogenated Organic Solvent/Solid.[1][2][3]

DOT Shipping Name

If pure: Not Regulated (unless flash point

confirmed <60°C).[1][3] If in solvent:[2][4][5][7]

[8][9][10][11][12] Flammable Liquid, N.O.S.

Compatibility Group Group 4 (Alcohols) / Group 13 (Ethers).[1]

Emergency Contingencies
Spill Response Workflow
Minor Spill (<100 mL/g):

Alert: Notify nearby personnel.

PPE: Don nitrile gloves, lab coat, and safety goggles.[1]

Absorb: Use Universal Absorbent Pads or Vermiculite.[1] Do not use paper towels if the

substance is hot or mixed with oxidizers.

Clean: Wipe area with ethanol.[1]

Dispose: Place all contaminated pads into a sealed bag and tag as "Solid Hazardous

Waste."

Exposure Response:

Skin Contact: Wash with soap and water for 15 minutes.[1][13] The benzylic alcohol moiety

facilitates skin absorption; do not use solvents (like acetone) to wash skin, as this drives the

chemical deeper.
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Eye Contact: Flush for 15 minutes.

References
PubChem. (n.d.).[1] Compound Summary: [4-(2-Methylpropoxy)phenyl]methanol (CID

249811).[1] National Library of Medicine.[1] Retrieved from [Link][1]

U.S. Environmental Protection Agency (EPA). (2024).[1] Resource Conservation and

Recovery Act (RCRA) Regulations: 40 CFR 261.7 - Residues of hazardous waste in empty

containers.[1][9] Retrieved from [Link][1][3][5][8][14]

Occupational Safety and Health Administration (OSHA). (n.d.).[1] Occupational Chemical

Database: Benzyl Alcohol Derivatives.[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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